Cas no 2171229-61-9 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid
• CAS No: 2171229-61-9
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6564532
• PubChem ID: 165534757
• Update Time: 2025-11-01

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid
• EN300-1571786
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanoyl]piperidine-4-carboxylic acid
• 2171229-61-9

• Inchi： 1S/C25H28N2O6/c1-32-15-22(23(28)27-12-10-16(11-13-27)24(29)30)26-25(31)33-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22H,10-15H2,1H3,(H,26,31)(H,29,30)/t22-/m0/s1
• InChI Key： WSRHXFYMTYSZSN-QFIPXVFZSA-N
• SMILES： O(C(N[C@@H](COC)C(N1CCC(C(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid

Introduction to 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid (CAS No. 2171229-61-9)

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid, identified by its CAS number 2171229-61-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of this compound is characterized by a piperidine core, which is a six-membered heterocyclic amine that serves as a common scaffold in many biologically active molecules. The presence of multiple functional groups, including an amino group, a methoxycarbonyl group, and a methoxypropanoyl moiety, contributes to its unique chemical properties and biological interactions. These functional groups not only influence the compound's solubility and stability but also play a crucial role in its binding affinity to biological targets.

One of the most striking features of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid is its stereochemical configuration. The (2S) configuration at the second carbon atom introduces chirality into the molecule, which is often essential for achieving optimal biological activity. Chiral molecules can exhibit different biological properties depending on their enantiomeric form, making the precise stereochemical control during synthesis critical for drug development.

In recent years, there has been growing interest in the use of fluorescent probes and imaging agents in diagnostic and therapeutic applications. The fluoren-9-yl moiety present in this compound serves as an excellent fluorescent tag, allowing for the development of advanced imaging techniques. Fluorescent compounds derived from fluorene have been widely studied for their high photostability and bright emission properties, making them valuable tools in biophotonics and molecular imaging.

The methoxycarbonyl group in the molecule not only enhances its solubility in polar solvents but also provides a site for further chemical modifications. This versatility allows researchers to derivatize the compound into more complex structures with tailored biological activities. For instance, modifications at this group can be used to introduce additional functional moieties that improve pharmacokinetic properties or target specific biological pathways.

Current research in the field of drug discovery has highlighted the importance of multifunctional compounds that can interact with multiple targets or exhibit synergistic effects. 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid fits well into this paradigm, as its structural features suggest potential interactions with various enzymes and receptors involved in disease pathways. Studies have shown that compounds with similar scaffolds exhibit inhibitory effects on enzymes such as kinases and proteases, which are implicated in cancer and inflammatory diseases.

The methoxypropanoyl group contributes to the hydrophobicity of the molecule, which can influence its membrane permeability and biodistribution. This balance between hydrophilic and hydrophobic regions is crucial for achieving optimal pharmacokinetic profiles. Additionally, the piperidine ring itself is known to enhance binding affinity to certain biological targets due to its ability to form hydrogen bonds and hydrophobic interactions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting wet-lab experiments. Molecular docking studies have been performed on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid, revealing potential binding interactions with targets such as protein kinases and transcription factors. These virtual screening approaches have significantly accelerated the drug discovery process by identifying promising candidates for further experimental validation.

In addition to its potential therapeutic applications, this compound has also been explored as a building block for more complex molecules. Its modular structure allows for easy modification at multiple sites, enabling the synthesis of libraries of derivatives with diverse biological activities. Such libraries are essential for high-throughput screening campaigns aimed at identifying novel lead compounds.

The synthesis of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. The use of chiral auxiliaries or catalysts ensures the correct stereochemical outcome, which is critical for achieving biologically active enantiomers. Advances in synthetic methodologies have made it possible to produce these complex molecules with high yields and purity, facilitating their use in downstream applications.

The role of fluorescent probes in neuroscience research cannot be overstated. Compounds like 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid have been utilized to study neural activity in vivo using fluorescence microscopy techniques. The ability to visualize neural processes in real-time has opened new avenues for understanding brain function and developing treatments for neurological disorders.

Future directions in research may focus on optimizing the pharmacological properties of this compound through structure-based drug design. By leveraging computational tools and experimental data, researchers can refine the molecular structure to enhance potency, selectivity, and pharmacokinetic profiles. Additionally, exploring new synthetic routes could reduce production costs and improve scalability for industrial applications.

In conclusion,1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanoylpiperidine-4-carboxylic acid (CAS No. 2171229-61-9) represents a promising candidate for further development in pharmaceutical chemistry and medicinal biology. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for drug discovery efforts aimed at addressing unmet medical needs.